N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine

• Molecular Formula: C21H25NO
• Molecular Weight: 307.4 g/mol
• IUPAC Name: N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine
• InChI: InChI=1S/C21H25NO/c1-4-22(5-2)18-12-17-21(23-3,19-13-8-6-9-14-19)20-15-10-7-11-16-20/h6-11,13-16H,4-5,18H2,1-3H3
• InChI Key: NJNAIDUQVFTTBZ-UHFFFAOYSA-N
• SMILES: CCN(CC)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)OC

Description

N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine, also known as DEDPA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the butynylphenylamine family and has been shown to have a range of biochemical and physiological effects. In We will also discuss future directions for research on this compound.

Scientific Research Applications

N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine has been studied for its potential applications in a range of scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine has been shown to have an inhibitory effect on acetylcholine release, which may have implications for the treatment of Alzheimer's disease. In pharmacology, N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine has been studied as a potential analgesic and anticonvulsant agent. In medicinal chemistry, N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine has been explored as a scaffold for the development of novel drug candidates.

Mechanism of Action

The mechanism of action of N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine is not fully understood. However, it has been shown to have an inhibitory effect on acetylcholine release, which may be related to its potential therapeutic effects. N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine may also interact with other neurotransmitter systems, such as the GABAergic and glutamatergic systems, although further research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects:
N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine has been shown to have a range of biochemical and physiological effects. In animal studies, N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine has been shown to have analgesic and anticonvulsant effects, as well as anxiolytic and sedative properties. N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine has also been shown to have an inhibitory effect on acetylcholine release, which may be related to its potential therapeutic effects in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been used in many studies with high yield and purity. However, N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Further research is needed to fully elucidate its potential applications and limitations.

Future Directions

There are many future directions for research on N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine. One area of interest is the development of novel drug candidates based on the N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine scaffold. Another area of interest is the further exploration of N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine's potential therapeutic effects in Alzheimer's disease and other neurological disorders. Additionally, further research is needed to fully elucidate the mechanism of action of N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine and its potential interactions with other neurotransmitter systems. Overall, N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine is a promising compound with many potential applications in scientific research.

Synthesis Methods

N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine can be synthesized through a multistep process involving the reaction of 4-methoxyphenylacetylene with 4-bromo-1,1-diphenylbutane in the presence of a palladium catalyst. The resulting intermediate is then reacted with diethylamine to yield N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine. This method has been optimized for high yield and purity and has been used in many studies of N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine.